Cas no 142-94-9 (2-Bromostearic acid)

2-Bromostearic acid (CAS 1724-38-3) is a brominated long-chain fatty acid derivative, primarily used as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include its role as a versatile building block for modifying lipid structures, enabling the introduction of bromine for further functionalization. The compound’s hydrophobic alkyl chain and reactive bromine moiety make it valuable in surfactant studies, polymer chemistry, and the synthesis of bioactive molecules. It exhibits high purity and stability under standard conditions, ensuring consistent performance in experimental applications. Its compatibility with coupling reactions and esterification processes further enhances its utility in specialized chemical syntheses.
2-Bromostearic acid structure
2-Bromostearic acid structure
Product Name:2-Bromostearic acid
CAS No:142-94-9
MF:C18H35BrO2
MW:363.373305559158
CID:36511
PubChem ID:97917
Update Time:2025-10-13

2-Bromostearic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromostearic acid
    • 2-bromooctadecanoic acid
    • 2-Brom-octadecansaeure
    • 2-bromo-octadecanoic acid
    • Bromonucleic acid
    • Octadecanoic acid,2-bromo
    • ALPHA-BROMOSTEARIC ACID
    • Octadecanoic acid,2-bromo-
    • 2-BROMOSTEARIC ACID, TECH.
    • DL-ALPHA-BROMOSTEARIC ACID
    • 2-BROMO-OCTADECANECARBOXYLIC ACID
    • BCP27200
    • 142-94-9
    • bromostearic acid
    • NS00041472
    • J-007724
    • NSC58376
    • FT-0631831
    • A15233
    • CS-0359124
    • BS-49361
    • KRBFFJIZAKABSA-UHFFFAOYSA-N
    • LMFA01090015
    • NSC 58376
    • AKOS015913795
    • Octadecanoic acid, 2-bromo-
    • NCIOpen2_007683
    • MFCD00021694
    • DTXSID60883331
    • EINECS 205-573-2
    • SCHEMBL338250
    • NSC-58376
    • a-Bromostearic Acid
    • .alpha.-Bromostearic acid
    • DB-042656
    • 205-573-2
    • DTXCID401022869
    • 2-bromostearate
    • MDL： MFCD00021694
    • Inchi： 1S/C18H35BrO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h17H,2-16H2,1H3,(H,20,21)
    • InChI Key： KRBFFJIZAKABSA-UHFFFAOYSA-N
    • SMILES： BrC(C(=O)O)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 362.18200
  • Monoisotopic Mass: 362.182043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.9

Experimental Properties

  • Density: 1.088
  • Melting Point: 58-60°C
  • Boiling Point: 431 °C at 760 mmHg
  • Flash Point: 431 °C at 760 mmHg
  • Refractive Index: 1.479
  • PSA: 37.30000
  • LogP: 6.70590

2-Bromostearic acid Security Information

  • Hazard Statement： Irritant
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Storage Condition：−20°C
  • Risk Phrases：R36/37/38

2-Bromostearic acid Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2-Bromostearic acid Pricemore >>

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2-Bromostearic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:142-94-9)2-Bromostearic acid
Order Number:A15233
Stock Status:in Stock
Quantity:1g/5g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):234.0/1043.0/3128.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:142-94-9)2-Bromostearic acid
A15233
Purity:99%/99%/99%
Quantity:1g/5g/25g
Price ($):234.0/1043.0/3128.0
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